2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-sulfonamide

• Molecular Formula: C5H9N3O3S
• Molecular Weight: 191.21 g/mol
• IUPAC Name: 2-(hydroxymethyl)-1-methylimidazole-4-sulfonamide
• InChI: InChI=1S/C5H9N3O3S/c1-8-2-5(12(6,10)11)7-4(8)3-9/h2,9H,3H2,1H3,(H2,6,10,11)
• InChI Key: YNHRRDWNIPWNDD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1CO)S(=O)(=O)N

Description

2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C5H9N3O3S and its molecular weight is 191.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred suspension of 2-(chloromethyl)-1-methyl-1H-imidazole-4-sulfonamide (300 mg; 1.4 mmol; 1 eq) in water (5 mL) is added potassium carbonate (300 mg; 2.2 mmol; 1.5 eq) in portions and the reaction mixture is stirred at room temperature for 2 h. THF (5 mL) is added and reaction mixture is heated up to 60° C. for 3 h. The reaction mixture is cooled down and the THF is removed under reduced pressure. The resulting suspension is freeze dried to give 320 mg (contaminated with potassium salts) of the title compound as a white solid. 1H NMR (DMSO-d6) δ 7.58 (s, 1H), 7.10-6.40 (m, 2H), 4.18 (s, 2H), 3.68 (s, 3H). HPLC (max plot) 68%; Rt 0.96 min. LC/MS (ES+) 191.8; (ES−) 189.9.